4-methyl-1H-pyrazole-5-carbaldehyde

• IUPAC Name: 4-methyl-1H-pyrazole-5-carbaldehyde
• InChI: InChI=1S/C5H6N2O/c1-4-2-6-7-5(4)3-8/h2-3H,1H3,(H,6,7)
• InChI Key: MHLFPJZIBXEVSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1)C=O
• Molecular Formula: C5H6N2O
• Molecular Weight: 110.11 g/mol

Description

“4-methyl-1H-pyrazole-5-carbaldehyde” is a chemical compound that belongs to the pyrazole family. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves multicomponent reactions, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes can provide pyrazoles.

Molecular Structure Analysis

The molecular structure of “4-methyl-1H-pyrazole-5-carbaldehyde” consists of a five-membered aromatic ring with two nitrogen atoms and three carbon atoms. The exact structure and properties can be determined using techniques such as IR spectroscopy and NMR.

Chemical Reactions Analysis

Pyrazoles can undergo various chemical reactions. For example, they can react with 1,3-diols in the presence of alkyl hydrazines to form 1,4-disubstituted pyrazoles. They can also undergo acceptorless dehydrogenative coupling reactions.

Scientific Research Applications

Synthesis of Bioactive Chemicals

Pyrazoles, which can be synthesized using “4-methyl-1H-pyrazole-5-carbaldehyde”, are frequently used as scaffolds in the synthesis of bioactive chemicals. These chemicals have a wide range of applications in medicinal chemistry, including anti-HIV, antitubercular, antiviral, antibacterial, and anticancer activities.

Organometallic Chemistry

In organometallic chemistry, “4-methyl-1H-pyrazole-5-carbaldehyde” and its derivatives can be used to synthesize organometallic compounds. These compounds are used in a variety of applications, including catalysis, materials science, and the synthesis of fine chemicals.

Safety and Hazards

Pyrazoles can cause skin irritation, serious eye damage, and may cause respiratory irritation. It’s recommended to wear suitable protective clothing, gloves, and eye protection when handling this compound.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Therefore, the synthesis of structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various biological targets . For instance, pyrazole derivatives have been reported to show a wide spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects .

Mode of Action

It’s known that pyrazole derivatives can interact with their targets in various ways, often leading to changes in cellular processes . For example, some pyrazole derivatives have been found to inhibit certain enzymes, thereby affecting the metabolic pathways in which these enzymes are involved .

Biochemical Pathways

Pyrazole derivatives have been reported to affect a variety of biochemical pathways, depending on their specific targets .

Result of Action

Similar compounds have been reported to have various biological effects, such as antimicrobial and anticancer activities .

Action Environment

Factors such as temperature, ph, and the presence of other substances can potentially affect the action of similar compounds .